Cas no 2172317-18-7 (4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid)

• Product Name: 4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid
• CAS No: 2172317-18-7
• MF: C₂₂H₂₅NO₄S
• MW: 399.503205060959
• CID: 6073728
• PubChem ID: 165830197
• Update Time: 2025-06-12

4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid
• EN300-1287918
• 2172317-18-7
• 4-(ethylsulfanyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoic acid

• Inchi： 1S/C22H25NO4S/c1-3-28-14-22(2,12-20(24)25)23-21(26)27-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19H,3,12-14H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key： AYYYLKMGCLGOAZ-UHFFFAOYSA-N
• SMILES： S(CC)CC(C)(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 399.15042945g/mol
• Monoisotopic Mass: 399.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Additional information on 4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid

Introduction to 4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid (CAS No. 2172317-18-7)

4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid (CAS No. 2172317-18-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an ethylsulfanyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methylbutanoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biomolecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various coupling reactions. This makes 4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid an attractive building block for the synthesis of complex peptides and peptidomimetics. The presence of the ethylsulfanyl group adds additional functionality, which can be exploited for further chemical modifications or to enhance the compound's biological activity.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry. Sulfur atoms can participate in various biological interactions, such as hydrogen bonding, hydrophobic interactions, and coordination with metal ions. In the context of 4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid, the ethylsulfanyl group may play a crucial role in modulating the compound's pharmacokinetic properties, such as solubility, stability, and bioavailability.

The methylbutanoic acid moiety in this compound is another key structural feature that contributes to its potential therapeutic applications. Carboxylic acids are common functional groups in biologically active molecules, often serving as binding sites for enzymes or receptors. The presence of this moiety suggests that 4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid could be a valuable starting point for the development of new drugs targeting specific biological pathways.

In the realm of drug discovery, the ability to design and synthesize compounds with tailored properties is crucial. The structural complexity of 4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid provides researchers with a versatile platform for exploring new chemical space and optimizing lead compounds. For instance, recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and properties, facilitating the rational design of derivatives with enhanced biological activity.

Clinical trials are an essential step in the drug development process, and compounds like 4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid are often evaluated for their safety and efficacy before advancing to human trials. Preclinical studies have shown promising results for similar compounds in various disease models, including cancer, neurodegenerative disorders, and inflammatory conditions. These findings underscore the potential of this compound as a lead candidate for further investigation.

The synthesis of 4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Advanced synthetic methods, such as solid-phase peptide synthesis (SPPS) and solution-phase synthesis, have been employed to produce this compound efficiently. The use of green chemistry principles is also gaining traction in the pharmaceutical industry, aiming to reduce environmental impact while maintaining high standards of quality and safety.

In conclusion, 4-(ethylsulfanyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoic acid (CAS No. 2172317-18-7) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for exploring new therapeutic avenues and developing innovative drugs. As research continues to advance, this compound is likely to play an increasingly important role in the quest for more effective treatments for various diseases.